(2-Chloroethyl) Phosphonic Acid (>85per cent)

• CAS No.: 16672-87-0
• Product Name: (2-Chloroethyl) Phosphonic Acid (>85per cent)
• Molecular Formula: C2H6ClO3P
• Molecular Weight: 144.49 g/mol
• IUPAC Name: 2-chloroethylphosphonic acid
• Standard InChI: InChI=1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)
• Standard InChIKey: UDPGUMQDCGORJQ-UHFFFAOYSA-N
• SMILES: C(CCl)P(=O)(O)O
• Canonical SMILES: C(CCl)P(=O)(O)O
• Boiling Point: 265 °C (decomposes)
• Colorform: Needles from benzene; White waxy solid; White crystalline powde
• Density: 1.2 g/cu cm
• Melting Point: 74.25 °C; 74-75 °C
• Description: (2-chloroethyl)phosphonic acid is a phosphonic acid compound having a 2-chloroethyl substituent attached to the P-atom. It has a role as a plant growth regulator.
• Shelf Life: Aqueous soln are stable below pH 3.5. Above pH 3.5 hydrolysis begins with the release of free ethylene.; Stable at pH less than or equal to 3, decomposing to liberate ethylene at higher pH values.; Sensitive to UV irradiation.
• Solubility: 6.92 M; Freely soluble in ethylene glycol, propylene glycol; practically insoluble in petroleum ether; VERY SLIGHTLY SOL IN AROMATIC SOLVENTS; VERY SOL IN ALCOHOL; Soluble in short-chain alcohols; sparingly soluble in nonpolar organic solvents; insoluble in kerosene and diesel oil.; Readily soluble in methanol, ethanol, isopropanol, acetone, diethyl ether and other polar organic solvents. Sparingly soluble in non-polar organic solvents such as benzene and toluene. Insoluble in kerosene and diesel oil.; In water 800 g/L (pH 4); Miscible with water /1X10+6 mg/L/ at 25 °C
• Synonyms: 2-Chloroethanephosphonic Acid; 2-KhEFK; Amchem; Ethephon;_x000B_Roll-Fruct; Romtrel; Super Boll; Tomathrel
• Vapor Pressure: 9.80e-08 mmHg; < 7.5X10-8 mm Hg at 20 °C
• PubChem Compound: 27982
• Last Modified: Nov 11 2021